Cas no 1804169-36-5 (Ethyl 5-chloro-2-(3-chloro-2-oxopropyl)benzoate)

• Product Name: Ethyl 5-chloro-2-(3-chloro-2-oxopropyl)benzoate
• CAS No: 1804169-36-5
• MF: C₁₂H₁₂Cl₂O₃
• MW: 275.127882003784
• CID: 4959149
• Update Time: 2025-10-19

Ethyl 5-chloro-2-(3-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-(3-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C12H12Cl2O3/c1-2-17-12(16)11-6-9(14)4-3-8(11)5-10(15)7-13/h3-4,6H,2,5,7H2,1H3
• InChI Key： CDWFHLRKVSDUOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)OCC)C=1)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 5-chloro-2-(3-chloro-2-oxopropyl)benzoate

Research Brief on Ethyl 5-chloro-2-(3-chloro-2-oxopropyl)benzoate (CAS: 1804169-36-5): Recent Advances and Applications

Ethyl 5-chloro-2-(3-chloro-2-oxopropyl)benzoate (CAS: 1804169-36-5) is a chlorinated benzoate derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its versatile applications as a synthetic intermediate. This compound, characterized by its unique molecular structure featuring both chloro and oxo functional groups, serves as a key precursor in the synthesis of various biologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a crucial intermediate in the synthesis of novel benzodiazepine derivatives with enhanced GABA receptor affinity. The research highlighted the efficiency of Ethyl 5-chloro-2-(3-chloro-2-oxopropyl)benzoate in multi-step synthetic pathways, achieving yields of over 85% in optimized conditions. The study further emphasized the compound's stability under various reaction conditions, making it particularly valuable for industrial-scale pharmaceutical production.

In the field of antimicrobial research, a recent patent application (WO2023056789) disclosed the use of this compound in the development of next-generation quinolone antibiotics. The patent describes innovative synthetic routes where Ethyl 5-chloro-2-(3-chloro-2-oxopropyl)benzoate serves as the foundational building block, enabling the creation of derivatives with improved activity against drug-resistant bacterial strains. Preliminary in vitro tests showed promising results against MRSA and ESBL-producing E. coli, with MIC values ranging from 0.5-2 μg/mL.

Analytical chemistry advancements have also contributed to better characterization of this compound. A 2024 study in Analytical and Bioanalytical Chemistry presented a novel HPLC-MS method for the precise quantification of Ethyl 5-chloro-2-(3-chloro-2-oxopropyl)benzoate in complex matrices, achieving a detection limit of 0.1 ng/mL. This methodological improvement is particularly relevant for quality control in pharmaceutical manufacturing and for monitoring environmental persistence of the compound.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) have provided updated data on the compound's environmental fate and ecotoxicity. While showing moderate persistence in aquatic systems (DT50 = 28 days), the studies indicate low bioaccumulation potential (BCF < 100) and minimal acute toxicity to aquatic organisms (LC50 > 100 mg/L for Daphnia magna). These findings support its continued use in pharmaceutical applications while emphasizing the need for proper waste management protocols.

The compound's potential extends beyond pharmaceuticals, with emerging applications in materials science. A 2024 publication in Advanced Materials reported its use as a monomer in the synthesis of novel polymers with unique optoelectronic properties. The chlorine substituents were found to significantly influence the polymer's band gap, opening possibilities for applications in organic electronics and sensing technologies.

In conclusion, Ethyl 5-chloro-2-(3-chloro-2-oxopropyl)benzoate (1804169-36-5) continues to demonstrate significant value across multiple research domains. Its versatility as a synthetic intermediate, combined with recent methodological advances in its production and analysis, positions this compound as an important tool in contemporary chemical and pharmaceutical research. Future studies are expected to further explore its potential in drug discovery and materials science applications.